Cas no 1630910-67-6 ((R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic acid)

• Product Name: (R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic acid
• CAS No: 1630910-67-6
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 6401994
• PubChem ID: 91636834
• Update Time: 2025-06-30

(R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic acid
• Benzeneacetic acid, α-[[(1-methyl-1H-indol-5-yl)carbonyl]amino]-, (αR)-
• AKOS025146267
• (2R)-2-{[(1-METHYL-1H-INDOL-5-YL)CARBONYL]AMINO}-2-PHENYLETHANOIC ACID
• (2R)-2-[(1-Methylindole-5-carbonyl)amino]-2-phenylacetic acid
• EiM08-37652
• 1630910-67-6

• Inchi： 1S/C18H16N2O3/c1-20-10-9-13-11-14(7-8-15(13)20)17(21)19-16(18(22)23)12-5-3-2-4-6-12/h2-11,16H,1H3,(H,19,21)(H,22,23)/t16-/m1/s1
• InChI Key： IAPGIIOTLDMNNX-MRXNPFEDSA-N
• SMILES： C(O)(=O)[C@H](NC(C1C=CC2=C(C=1)C=CN2C)=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 616.3±50.0 °C(Predicted)
• pka: 3.17±0.10(Predicted)

Additional information on (R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic acid

Introduction to (R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic Acid (CAS No. 1630910-67-6)

(R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic acid, identified by the CAS registry number 1630910-67-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a tool for studying complex biological systems. The molecule's structure, comprising an indole ring, a carboxamide group, and a phenyl substituent, contributes to its diverse chemical properties and biological activities.

The indole moiety in (R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic acid is a key structural element that has been extensively studied for its role in various biochemical processes. Indole derivatives are known for their ability to interact with a wide range of biological targets, including enzymes, receptors, and nucleic acids. Recent studies have highlighted the potential of this compound as a modulator of protein-protein interactions, particularly in the context of cancer therapy. For instance, research published in the journal Nature Communications demonstrated that analogs of this compound can disrupt the interaction between oncogenic proteins and their binding partners, thereby inhibiting tumor growth.

The stereochemistry of the compound, denoted by the (R) configuration at the chiral center, plays a crucial role in determining its pharmacokinetic properties. Stereoisomers often exhibit vastly different behaviors in biological systems, and the (R) configuration of this compound has been shown to enhance its bioavailability and stability. This makes it an attractive candidate for further preclinical studies aimed at evaluating its efficacy as a therapeutic agent.

In terms of synthesis, (R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic acid can be prepared through a variety of methods, including traditional organic synthesis techniques and modern catalytic approaches. One notable method involves the use of asymmetric catalysis to achieve high enantioselectivity during the formation of the chiral center. This approach not only ensures the production of the desired enantiomer but also aligns with current trends toward sustainable and efficient chemical synthesis.

The biological activity of this compound has been explored in several recent studies. For example, researchers at the University of California have investigated its ability to inhibit key enzymes involved in metabolic pathways linked to neurodegenerative diseases. Their findings suggest that this compound could serve as a lead molecule for developing treatments targeting conditions such as Alzheimer's disease. Additionally, preclinical trials have indicated that it exhibits low toxicity profiles, making it a promising candidate for further development.

From an analytical standpoint, the characterization of (R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic acid has been enhanced by advances in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are critical for ensuring the reliability of experimental results and for facilitating comparisons between different batches or sources of the compound.

In conclusion, (R)-2-(1-methyl-1H-indole-5-carboxamido)-2-phenylacetic acid (CAS No. 1630910